Cas no 52414-87-6 (4-methyl-2-propyl-1,3-thiazole)
52414-87-6 structure
Product Name:4-methyl-2-propyl-1,3-thiazole
CAS No:52414-87-6
MF:C7H11NS
MW:141.23394036293
CID:1577229
PubChem ID:521382
Update Time:2025-04-21
4-methyl-2-propyl-1,3-thiazole Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-2-propyl-1,3-thiazole
- 2-Propyl-4-methylthiazole
- 4-METHYL-2-PROPYLTHIAZOLE
- thiazole, 4-methyl-2-propyl-
- Q63395694
- 4-Methyl-2-propyl-1,3-thiazole #
- DB-306027
- DTXSID901311912
- SCHEMBL129530
- AKOS026732166
- 52414-87-6
-
- Inchi： 1S/C7H11NS/c1-3-4-7-8-6(2)5-9-7/h5H,3-4H2,1-2H3
- InChI Key： WUISKNCHCVXERE-UHFFFAOYSA-N
- SMILES： S1C=C(C)N=C1CCC
Computed Properties
- Exact Mass: 141.06133
- Monoisotopic Mass: 141.06122053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 85
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 12.89
4-methyl-2-propyl-1,3-thiazole Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
52414-87-6 (4-methyl-2-propyl-1,3-thiazole) Related Products
- 15679-12-6(2-Ethyl-4-methylthiazole)
- 61323-24-8(2-Isobutyl-4-methylthiazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
